4-(ethoxycarbonyl)benzyl 3-(2-chloro-6-nitrophenoxy)benzoate

• IUPAC Name: (4-ethoxycarbonylphenyl)methyl 3-(2-chloro-6-nitrophenoxy)benzoate
• InChI: InChI=1S/C23H18ClNO7/c1-2-30-22(26)16-11-9-15(10-12-16)14-31-23(27)17-5-3-6-18(13-17)32-21-19(24)7-4-8-20(21)25(28)29/h3-13H,2,14H2,1H3
• InChI Key: ZWZGVKROJWFZBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)COC(=O)C2=CC(=CC=C2)OC3=C(C=CC=C3Cl)[N+](=O)[O-]
• Molecular Formula: C23H18ClNO7
• Molecular Weight: 455.8 g/mol

Description

4-(ethoxycarbonyl)benzyl 3-(2-chloro-6-nitrophenoxy)benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a type of ester, which is formed by the reaction of 4-(ethoxycarbonyl)benzyl alcohol and 3-(2-chloro-6-nitrophenoxy)benzoic acid.

Scientific Research Applications

4-(ethoxycarbonyl)benzyl 3-(2-chloro-6-nitrophenoxy)benzoate has potential applications in various fields of scientific research. One of the key areas of interest is in the development of new drugs. This compound has been found to exhibit anti-inflammatory and anti-cancer properties in vitro. It has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer.

Mechanism of Action

The mechanism of action of 4-(ethoxycarbonyl)benzyl 3-(2-chloro-6-nitrophenoxy)benzoate is not yet fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
Studies have shown that 4-(ethoxycarbonyl)benzyl 3-(2-chloro-6-nitrophenoxy)benzoate can have significant biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines and chemokines in vitro. It has also been shown to inhibit the expression of certain genes involved in the development of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(ethoxycarbonyl)benzyl 3-(2-chloro-6-nitrophenoxy)benzoate in lab experiments is its potential as a new drug candidate. It has shown promising results in vitro and could potentially be developed into a new cancer treatment. However, one of the limitations is that its mechanism of action is not yet fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are many potential future directions for research on 4-(ethoxycarbonyl)benzyl 3-(2-chloro-6-nitrophenoxy)benzoate. One possible direction is to further investigate its mechanism of action and identify the specific enzymes and pathways that it targets. Another direction is to optimize its therapeutic potential by developing more potent analogs or exploring combination therapies. Additionally, more research is needed to assess its safety and efficacy in vivo and in clinical trials.